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Compound of Interest

Compound Name: 2-Bromo-1,3,5-trimethoxybenzene

Cat. No.: B072060

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-1,3,5-trimethoxybenzene is an important chemical intermediate in the field of
organic synthesis. Its unique structure, featuring a brominated and trimethoxylated benzene
ring, makes it a versatile building block for the synthesis of more complex molecules. This
guide provides a comprehensive overview of its chemical identity, physicochemical properties,
a detailed experimental protocol for its synthesis, and its role in various research and
development applications, particularly in the pharmaceutical and agrochemical industries.

Chemical Identity

The nomenclature and various identifiers for 2-Bromo-1,3,5-trimethoxybenzene are crucial
for its unambiguous identification in a research and development setting.

IUPAC Name: 2-bromo-1,3,5-trimethoxybenzene[1]
Synonyms:

e 1-Bromo-2,4,6-trimethoxybenzene[1]

e 2,4,6-Trimethoxybromobenzene[1]

» Bromophloroglucinol trimethyl ether[1]
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e Benzene, 2-bromo-1,3,5-trimethoxy-[1]
CAS Number: 1131-40-4[1]

Physicochemical Properties

A summary of the key quantitative data for 2-Bromo-1,3,5-trimethoxybenzene is presented in
the table below, facilitating easy reference and comparison.

Property Value Source
Molecular Formula CoH11BrOs [1]
Molecular Weight 247.09 g/mol [1]
Melting Point 97-99 °C

Boiling Point 303.5 °C at 760 mmHg [2]
Density 1.391 g/cm? [2]

Synthesis of 2-Bromo-1,3,5-trimethoxybenzene

The following is a detailed experimental protocol for the synthesis of 2-Bromo-1,3,5-
trimethoxybenzene via the bromination of 1,3,5-trimethoxybenzene. This procedure is
adapted from established chemical literature.

Experimental Protocol: Bromination of 1,3,5-
trimethoxybenzene

Materials:

1,3,5-trimethoxybenzene

Bromine

Dichloromethane

Anhydrous sodium sulfate
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e Deionized water

e Sodium bisulfite solution (5% w/v)
Equipment:

e Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e Ice bath

e Separatory funnel

e Rotary evaporator

o Standard glassware for extraction and filtration
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,3,5-
trimethoxybenzene in dichloromethane. Cool the solution in an ice bath with continuous
stirring.

e Bromination: Prepare a solution of bromine in dichloromethane. Add this solution dropwise to
the cooled 1,3,5-trimethoxybenzene solution over a period of one hour. Maintain the
temperature at 0-5 °C throughout the addition.

e Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room
temperature. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Work-up: Once the reaction is complete, quench the excess bromine by adding a 5%
agueous solution of sodium bisulfite until the orange color of bromine disappears.
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o Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially
with deionized water and brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator.

 Purification: The crude product can be further purified by recrystallization or column
chromatography to yield pure 2-Bromo-1,3,5-trimethoxybenzene.

Applications in Research and Development

2-Bromo-1,3,5-trimethoxybenzene serves as a key starting material and intermediate in the
synthesis of a variety of target molecules.

o Pharmaceutical Synthesis: The trimethoxyphenyl moiety is a structural feature in several
biologically active compounds. 2-Bromo-1,3,5-trimethoxybenzene is a precursor for the
synthesis of derivatives that have been investigated for their potential as anticancer agents,
particularly as inhibitors of tubulin polymerization.[3]

e Agrochemical Development: This compound is also utilized in the synthesis of novel
herbicides and pesticides.[2]

o Materials Science: Its unique electronic and structural properties make it a valuable
component in the creation of specialty polymers and other advanced organic materials.[2]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2-Bromo-1,3,5-
trimethoxybenzene from 1,3,5-trimethoxybenzene.

1,3,5-Trimethoxybenzene 1. Bromination
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Dichloromethane

Quenching with NaHSOs
Extraction
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Reaction at 0-5 °C 2-Bromo-1,3,5-trimethoxybenzene
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Caption: Synthesis of 2-Bromo-1,3,5-trimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-1,3,5-trimethoxybenzene | C9H11BrO3 | CID 70802 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Bromo-1,3,5-trimethoxybenzene [myskinrecipes.com]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Bromo-1,3,5-
trimethoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b072060#2-bromo-1-3-5-trimethoxybenzene-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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